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Compound of Interest

Compound Name: N-Hexanoyl-glucosylceramide

Cat. No.: B15547752

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hexanoyl-glucosylceramide (C6-GlcCer) is a short-chain sphingolipid that serves as a
valuable tool in studying the metabolic pathways of glycosphingolipids. Due to its shorter acyl
chain, C6-GlcCer exhibits increased water solubility compared to its long-chain endogenous
counterparts, facilitating its use in cell culture and in vitro enzyme assays. The analysis of C6-
GlcCer and its metabolites, such as N-Hexanoyl-ceramide (C6-Cer) and sphingosine, is crucial
for understanding the activity of enzymes like glucosylceramidase (GCase) and
glucosylceramide synthase (GCS). Dysregulation of these enzymes is implicated in various
diseases, including Gaucher disease and certain cancers.[1][2] This application note provides
detailed protocols for the extraction, separation, and quantification of C6-GlcCer and its key
metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of N-Hexanoyl-glucosylceramide

N-Hexanoyl-glucosylceramide is metabolized within the cell, primarily through the action of
two key enzymes: glucosylceramidase (GCase) and glucosylceramide synthase (GCS). GCase
hydrolyzes C6-GlcCer to C6-Ceramide and glucose. Subsequently, ceramidases can further
break down C6-Ceramide into sphingosine and hexanoic acid. Conversely, GCS can
synthesize C6-GlcCer from C6-Ceramide and UDP-glucose.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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